1-[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine

• IUPAC Name: 1-[3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• InChI: InChI=1S/C13H15F2N/c1-16-8-12-5-13(6-12,7-12)9-2-3-10(14)11(15)4-9/h2-4,16H,5-8H2,1H3
• InChI Key: RNGLSJPNTMFBBL-UHFFFAOYSA-N
• Canonical SMILES: CNCC12CC(C1)(C2)C3=CC(=C(C=C3)F)F
• Molecular Formula: C13H15F2N
• Molecular Weight: 223.26 g/mol

Description

“1-[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine” is a compound that belongs to the class of Bicyclo [1.1.1]pentanes (BCPs). BCPs are of great interest to the agrochemical, materials, and pharmaceutical industries.

Synthesis Analysis

Synthetic methods to access 1,3-dicarbosubsituted BCP-aryls have recently been developed. Most protocols rely on stepwise C-C bond formation via initial manipulation of BCP core to make the BCP-electrophile or -nucleophile followed by a second step (e.g., transition-metal mediated cross-coupling step) to form the second key BCP-aryl bond.

Molecular Structure Analysis

The molecular structure of this compound involves a bicyclo[1.1.1]pentane core, which is a highly strained structure consisting of two cyclopropane rings fused through a common C–C bond.

Mechanism of Action

Experimental and computational mechanistic studies provide insights into mechanism and ligand effects on the nature of C-C bond formation. These studies are used to develop a new method to rapidly access synthetic versatile 1- (fluoro)alkyl,3-bromo and -iodo BCPs via bisphosphine iron catalysis.

Future Directions

The development of synthetic methods to access 1,3-dicarbosubsituted BCP-aryls is a recent advancement. Future research may focus on further optimizing these methods and exploring the potential applications of these compounds in various industries, including the agrochemical, materials, and pharmaceutical industries.